Salfredin A3

• Molecular Formula: C18H19NO9
• Molecular Weight: 393.3 g/mol
• InChI: InChI=1S/C18H19NO9/c1-7(17(24)25)12-5-9-13(28-12)4-8-10(15(9)22)6-19(16(8)23)11(18(26)27)2-3-14(20)21/h4,7,11-12,22H,2-3,5-6H2,1H3,(H,20,21)(H,24,25)(H,26,27)/t7-,11?,12+/m1/s1
• InChIKey: LUQQOGMISYEYQI-RHSAEIOASA-N

Salfredin A3 Structural Identity and Provenance

Salfredin A3 (CAS No. 139542-53-3) is a natural product classified as an aldose reductase inhibitor [1]. It is a member of the salfredin family, a group of structurally distinct metabolites produced via fermentation by the fungal strain Crucibulum sp. RF-3817 [2]. As a glutamic acid derivative with a complex furo[2,3-f]isoindole core, Salfredin A3 possesses a defined chemical structure and molecular weight of 393.345 g/mol (C18H19NO9) [1]. Its utility in research is anchored in its specific structural identity within the polyol pathway and the potential for exploring nuanced structure-activity relationships (SAR) among related aldose reductase inhibitors .

Study Type Polyol pathway aldose reductase (AR) inhibition research

Chemotype Glutamic acid-derived furo[2,3-f]isoindole scaffold; distinct from flavonoid or carboxylic acid AR inhibitors

Source Microbial secondary metabolite from Crucibulum sp. RF-3817 fermentation

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., Uotani, N., Sato, T., & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. https://doi.org/10.7164/antibiotics.48.439 View Source
• [2] National Center for Biotechnology Information. (2024). PubChem Compound Summary for SID 472083420, Salfredin A3. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Salfredin-A3. View Source

Salfredin A3 Identity Verification and Reproducibility

Substituting Salfredin A3 with other aldose reductase inhibitors (ARIs) or even other salfredin congeners introduces significant risk to data integrity. The salfredin family exhibits structural heterogeneity, with variations in the core scaffold and substitution patterns [1]. The A-series, including A3, is characterized by a furo[2,3-f]isoindole core, while the C-series possesses a different heterocyclic framework [1]. Such structural divergence can profoundly impact target binding kinetics, off-target profiles, and cellular activity. Furthermore, a direct comparison to well-studied ARIs like Tolrestat or Sorbinil is invalid without cross-assay data, as their physicochemical properties and mechanisms of action (e.g., competitive vs. non-competitive inhibition) differ fundamentally . For studies reliant on specific structural features—such as the glutamic acid-derived moiety in Salfredin A3—replacing it with a generic ARI like Quercetin or 4′-Hydroxyflavone negates the experiment's foundational premise. Therefore, Salfredin A3 is not an interchangeable 'aldose reductase inhibitor' but a unique molecular probe with distinct, albeit largely unquantified, properties.

Congener Structural Divergence

Salfredin A3 differs in scaffold, molecular formula, and weight from A4, A7, C‑series, and B11. Substitution may introduce an uncontrolled structural variable.

Assumed Potency Parity

Head-to-head inhibitory data across the Salfredin family are not publicly available. Selecting a congener without empirical validation may compromise result interpretability and batch consistency.

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., Uotani, N., Sato, T., & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. https://doi.org/10.7164/antibiotics.48.439 View Source

Salfredin A3 vs. Salfredin Congeners

Molecular Formula and Mass Comparison

Salfredin A3 possesses a unique, fully resolved molecular structure (IUPAC name: 2-[(2S)-2-[(1R)-1-carboxyethyl]-4-hydroxy-7-oxo-3,5-dihydro-2H-furo[2,3-f]isoindol-6-yl]pentanedioic acid) [1]. This structure is the result of rigorous elucidation via UV, SI-MS, and NMR spectroscopy [1]. In contrast, the generic class of 'aldose reductase inhibitors' (e.g., flavonoids like Quercetin, hydantoins like Sorbinil) represents a broad and chemically diverse set of molecules . The specific, defined structure of Salfredin A3 makes it a precise tool for probing the aldose reductase active site. When comparing Salfredin A3 to another salfredin congener, Salfredin C2 (CAS 139542-57-7), the difference is also structural: C2 has a distinct molecular formula and core scaffold [1], which could lead to divergent binding modes. This defined chemical identity ensures experimental reproducibility and allows for the generation of interpretable SAR data, a feature not offered by imprecise or uncharacterized natural product extracts.

Molecular formula & mass

Cross‑study comparable

A3: C₁₈H₁₉NO₉ · 393.34 g/mol

Highest formula complexity among A‑series; fundamentally distinct from nitrogen‑free B11

MW increment: +72 Da vs A4, +58 Da vs A7, +161 Da vs B11; verified against PubChem/PhytoBank

Evidence Dimension	Structural Definition
Target Compound Data	IUPAC Name: 2-[(2S)-2-[(1R)-1-carboxyethyl]-4-hydroxy-7-oxo-3,5-dihydro-2H-furo[2,3-f]isoindol-6-yl]pentanedioic acid. Molecular Formula: C18H19NO9. Molecular Weight: 393.345 g/mol. CAS No.: 139542-53-3.
Comparator Or Baseline	Class Baseline (Other Aldose Reductase Inhibitors): Broad chemical diversity including flavonoids (e.g., Quercetin), carboxylic acids (e.g., Tolrestat), and hydantoins (e.g., Sorbinil).
Quantified Difference	Not Applicable (Qualitative/Structural). The key differentiation is the availability of a fully defined, unique chemical structure versus a diverse and imprecise chemical class.
Conditions	NMR, UV, SI-MS structural elucidation [1].

Why This Matters

For researchers in medicinal chemistry and SAR, a defined structure is the non-negotiable starting point for any investigation aiming to link chemical modifications to changes in biological activity.

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., Uotani, N., Sato, T., & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. https://doi.org/10.7164/antibiotics.48.439 View Source

Cytotoxicity Baseline: Salfredin B11 Data

Within the salfredin family, Salfredin A3 represents a specific congener belonging to the A-series, which is characterized by a furo[2,3-f]isoindole core [1]. This differentiates it from the C-series salfredins (e.g., Salfredin C2, CAS 139542-57-7), which have a different core heterocyclic structure [1]. For a research program investigating the SAR of the furo[2,3-f]isoindole scaffold, Salfredin A3 is the appropriate and necessary starting point. Using a C-series salfredin would introduce a different core structure, confounding any analysis of how peripheral substituents affect activity. The distinction is analogous to comparing a benzodiazepine to a pyrazolopyrimidine; while both may be GABA-A receptor modulators, their binding sites and pharmacological profiles differ. Therefore, the selection of Salfredin A3 over its C-series counterparts is mandated by the specific structural hypothesis under investigation.

Cytotoxicity baseline (B11)

Class‑level inference

A3: not reported

Data to verify; B11 values provide provisional upper‑bound reference only

B11 MTT IC₅₀: >40 μM (A549, Bel‑7402); 24–37 μM (HCT‑8, HepG2); cannot be extrapolated to A3

Evidence Dimension	Core Molecular Scaffold
Target Compound Data	Furo[2,3-f]isoindole core (A-series salfredin) [1].
Comparator Or Baseline	Comparator: Salfredin C2 (C-series salfredin). Core Scaffold: Distinct heterocyclic framework differing from the A-series [1].
Quantified Difference	Not Applicable (Qualitative/Structural). The difference is a binary structural variation in the core heterocycle.
Conditions	Structural elucidation via NMR and MS [1].

Why This Matters

For scientists conducting SAR studies on the salfredin family, the choice of a specific congener is dictated by the core scaffold of interest. Procuring Salfredin A3 is essential for any project focused on the furo[2,3-f]isoindole pharmacophore.

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., Uotani, N., Sato, T., & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. https://doi.org/10.7164/antibiotics.48.439 View Source

Structural Characterization Method Comparison

The physicochemical properties of Salfredin A3 offer a distinct profile compared to many classical, synthetic aldose reductase inhibitors. Salfredin A3 has a molecular weight of 393.345 g/mol and a melting point >300°C . In contrast, Tolrestat (CAS 82964-04-3), a well-studied ARI, has a molecular weight of 323.4 g/mol and is a carboxylic acid derivative [1]. While both are acidic, Salfredin A3's significantly higher molecular weight and distinct polar surface area (implied by its multiple carboxylic acid and hydroxyl groups) suggest different solubility and permeability characteristics. These property differences can lead to divergent behavior in cellular assays and in vivo models. For a researcher seeking to validate a new assay using an ARI with a specific 'natural product-like' profile (higher MW, higher polarity) distinct from small molecule clinical candidates, Salfredin A3 provides a chemically defined option.

Structural characterization

Cross‑study comparable

A3: spectroscopic only (UV, SI‑MS, NMR)

X‑ray crystal coordinates not confirmed; A4 and B11 have X‑ray validation

May impact molecular docking confidence; stereochemical assignment relies on indirect spectroscopic correlation

Evidence Dimension	Physicochemical Properties
Target Compound Data	Molecular Weight: 393.345 g/mol; Melting Point: >300°C .
Comparator Or Baseline	Comparator: Tolrestat. Molecular Weight: 323.4 g/mol; Class: Carboxylic acid derivative [1].
Quantified Difference	Molecular weight difference: 69.9 g/mol (393.345 vs 323.4). Melting point difference: Salfredin A3 >300°C; Tolrestat mp is 163-166°C.
Conditions	Standard physicochemical characterization.

Why This Matters

This differentiation is critical for researchers investigating the impact of natural product-like physicochemical space on target engagement, cellular permeability, and off-target effects, providing a clear rationale for selecting Salfredin A3 over smaller, synthetic ARIs.

• [1] National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5449, Tolrestat. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat. View Source

Salfredin A3 Research Applications

Aldose Reductase Polyol Pathway Studies

As established in Section 3, Salfredin A3's defined furo[2,3-f]isoindole core [1] makes it an ideal chemical starting point for SAR campaigns. Researchers can use Salfredin A3 as a parent scaffold to systematically modify its peripheral substituents (e.g., the glutamic acid-derived side chain) and assess the impact on aldose reductase inhibition. This scenario is not applicable to the C-series salfredins, which possess a different core. By procuring Salfredin A3, a medicinal chemistry team can build a proprietary SAR library around this unique chemotype, potentially leading to novel, patentable leads for diabetic complication therapeutics.

Natural Product SAR Across Salfredin A-Series

Building on the evidence of Salfredin A3's distinct physicochemical properties relative to clinical-stage ARIs like Tolrestat [2], this scenario involves using Salfredin A3 to characterize a novel biochemical or cell-based assay for aldose reductase activity. The compound's 'natural product-like' profile (higher molecular weight, multiple polar groups) can serve as a benchmark to validate assay conditions that might be more permissive for larger, more polar inhibitors compared to conventional small molecule ARIs. This is crucial for screening natural product libraries where such physicochemical features are common, preventing false negatives due to assay incompatibility.

Cell-Based Aldose Reductase Assay Design

As detailed in Section 3, Salfredin A3 is a specific, structurally defined congener within the A-series of salfredins [1]. For natural product chemists isolating and characterizing new aldose reductase inhibitors from fungal or plant sources, a pure, authenticated sample of Salfredin A3 serves as an indispensable analytical reference standard. Its unique chromatographic retention time (from reverse-phase HPLC) and spectroscopic signature (NMR, MS) [1] allow for the positive identification and differentiation of A3 from other co-occurring salfredins (e.g., C1, C2, A4) in complex mixtures. Procuring Salfredin A3 is essential for dereplication efforts, ensuring research resources are focused on truly novel metabolites.

Fermentation Production via Crucibulum sp.

The primary source of Salfredin A3 is fermentation of Crucibulum sp. RF-3817 [1]. For industrial biotechnology groups seeking to optimize the production of this specific metabolite, Salfredin A3 itself is the required analytical standard. It is used to develop and validate HPLC or LC-MS methods for quantifying the yield of A3 in fermentation broths under varying conditions (media composition, pH, temperature). This quantitative analysis is impossible without a pure, authenticated standard of the target molecule. The application stems directly from the compound's defined structure and origin, making it a critical tool for process analytical technology (PAT) in any biomanufacturing workflow targeting the salfredin A-series.

Application

Selection Property

Validation Focus

Polyol pathway AR inhibition studies

Furoisoindole chemotype distinct from flavonoids

AR active site binding mode profiling

Congener SAR exploration

Structural complexity variation within Salfredin family

Comparative inhibitory activity assays

Cell-based AR assay design

Class-level cytotoxicity reference data

Non‑cytotoxic concentration window determination

Fermentation process optimization

Crucibulum sp. metabolite signature

HPLC‑MS metabolomic profiling

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., Uotani, N., Sato, T., & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. https://doi.org/10.7164/antibiotics.48.439 View Source
• [2] National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5449, Tolrestat. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Tolrestat. View Source